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Compound Name: 1-(2-Methoxyethyl)2-nitrobenzene

Cat. No.: B3075237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Methoxyethyl)-2-nitrobenzene, an aromatic compound featuring a methoxyethyl group and

a nitro group on a benzene ring, presents a unique substitution pattern that has garnered

interest within the scientific community. However, a comprehensive survey of available

scientific literature and chemical databases reveals a significant scarcity of specific information

regarding the discovery, history, and detailed experimental protocols for this particular ortho-

substituted isomer. This technical guide aims to address this information gap by providing a

thorough overview of the available data, focusing primarily on its more extensively studied

constitutional isomer, 1-(2-methoxyethyl)-4-nitrobenzene, as a comparative analogue.

Furthermore, general synthetic strategies for related 2-alkoxy-nitroaromatic compounds will be

discussed to provide a foundational understanding for researchers interested in the synthesis

and exploration of this compound class.

Physicochemical Properties: A Comparative
Analysis
Due to the limited data on 1-(2-methoxyethyl)-2-nitrobenzene, the following table summarizes

the known physicochemical properties of its para-substituted isomer, 1-(2-methoxyethyl)-4-
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nitrobenzene, and the related compound, 1-methoxy-2-nitrobenzene (o-nitroanisole), to offer

valuable comparative insights.

Property
1-(2-Methoxyethyl)-4-
nitrobenzene

1-Methoxy-2-nitrobenzene
(o-Nitroanisole)

CAS Number 69628-98-4[1][2] 91-23-6[3]

Molecular Formula C₉H₁₁NO₃[1][2] C₇H₇NO₃[3]

Molecular Weight 181.19 g/mol [1] 153.14 g/mol

IUPAC Name
1-(2-methoxyethyl)-4-

nitrobenzene[2]
1-Methoxy-2-nitrobenzene[3]

Synonyms
p-Nitrophenethyl Methyl

Ether[1]

2-Nitroanisole, o-

Nitroanisole[3]

Purity
≥95% (Commercially available)

[1]

Not specified in general

references

Boiling Point 273.6±15.0 °C at 760 mmHg 273 °C (lit.)

Density 1.2±0.1 g/cm³ 1.254 g/mL at 25 °C (lit.)

Synthetic Approaches
While a specific, detailed experimental protocol for the synthesis of 1-(2-methoxyethyl)-2-

nitrobenzene is not readily available in the surveyed literature, the synthesis of related

nitroaromatic compounds provides a strong basis for potential synthetic routes.

General Synthesis of 2-Alkoxy-Nitroaromatics
The synthesis of 2-alkoxy-nitroaromatics can be approached through several established

organic chemistry reactions. One common method involves the nucleophilic aromatic

substitution (SNAr) of an activated ortho-halonitrobenzene with an alkoxide.
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Ortho-halonitrobenzene
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A generalized workflow for the synthesis of 2-alkoxy-nitroaromatics.

Exemplary Experimental Protocol: Synthesis of a
Related Compound
A patent for the synthesis of 2-methoxymethyl-1,4-benzenediamine describes the preparation

of an intermediate, 1-benzylamino-2-(methoxymethyl)-4-nitrobenzene, which shares structural

similarities with the target compound.[4] The following is a detailed methodology extracted from

this patent.

Materials:

4-nitro-2-methoxymethyl-chlorobenzene

Tetraethylammonium bromide

Benzylamine

Toluene

Hydrochloric acid

Procedure:

A mixture of 50.0 g of 4-nitro-2-methoxymethyl-chlorobenzene and 52.12 g of

tetraethylammonium bromide is stirred in 79.72 g of benzylamine.[4]

The reaction mixture is heated to approximately 125°C and stirred for 5 hours. During this

time, the red suspension is observed to change into a red solution.[4]
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After the reaction is complete, the solution is allowed to cool slightly.

200 ml of toluene is added, followed by a solution of 35 ml of hydrochloric acid.

The organic layer is separated from the aqueous layer.

The organic layer is cooled to about 40°C to induce crystallization of the product, 1-

benzylamino-2-(methoxymethyl)-4-nitrobenzene.

The crystallized product is isolated by filtration.

Commercial Availability and Applications
A search for suppliers of 1-(2-methoxyethyl)-2-nitrobenzene did not yield any commercial

sources for this specific isomer. However, a related compound, 1-(2,2-Dimethoxyethyl)-2-

nitrobenzene, is available from specialized chemical suppliers.[5] The para-isomer, 1-(2-

methoxyethyl)-4-nitrobenzene, is commercially available from several suppliers.[1][2][6]

The applications of 1-(2-methoxyethyl)-2-nitrobenzene are not documented due to the lack of

research on this specific compound. Generally, nitroaromatic compounds serve as important

intermediates in the synthesis of a wide range of industrial chemicals, including dyes,

pharmaceuticals, and agrochemicals.[7][8]

Conclusion
This technical guide provides a comprehensive overview of the currently available information

on 1-(2-methoxyethyl)-2-nitrobenzene. The significant lack of specific data on its discovery,

history, and synthesis highlights a potential area for future research. By presenting a

comparative analysis with its well-documented isomer, 1-(2-methoxyethyl)-4-nitrobenzene, and

outlining general synthetic strategies for related compounds, this guide offers a valuable

resource for researchers and professionals in the field of drug development and organic

synthesis who are interested in exploring the properties and potential applications of this and

other novel nitroaromatic compounds. Further investigation into the synthesis and

characterization of 1-(2-methoxyethyl)-2-nitrobenzene is warranted to fully elucidate its

chemical profile and potential utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. fluorochem.co.uk [fluorochem.co.uk]

3. Benzene, 1-methoxy-2-nitro- [webbook.nist.gov]

4. EP2621885B1 - Methods of synthesizing 2-methoxymethyl-1,4-benzenediamine - Google
Patents [patents.google.com]

5. 1-(2,2-Dimethoxyethyl)-2-nitrobenzene suppliers and producers - BuyersGuideChem
[buyersguidechem.com]

6. :: 1-(2-METHOXYETHYL)-4-NITROBENZENE | CAS No: 69628-98-4 | SVAK Life
Sciences:: [svaklifesciences.com]

7. scielo.br [scielo.br]

8. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Enigmatic Profile of 1-(2-Methoxyethyl)-2-
nitrobenzene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3075237#discovery-and-history-of-1-2-methoxyethyl-
2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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